Cas no 1016732-05-0 (4-(4-propylpiperazin-1-yl)methylbenzonitrile)

• Product name: 4-(4-propylpiperazin-1-yl)methylbenzonitrile
• CAS No: 1016732-05-0
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 6559053
• PubChem ID: 24693086

4-(4-propylpiperazin-1-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-propylpiperazin-1-yl)methylbenzonitrile
• 4-[(4-propylpiperazin-1-yl)methyl]benzonitrile
• 1016732-05-0
• AKOS000169824
• EN300-1197047

• Inchi： 1S/C15H21N3/c1-2-7-17-8-10-18(11-9-17)13-15-5-3-14(12-16)4-6-15/h3-6H,2,7-11,13H2,1H3
• InChI Key： IBNVXZWZCGAAPV-UHFFFAOYSA-N
• SMILES： N1(CCC)CCN(CC2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines